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For Researchers, Scientists, and Drug Development Professionals

Isopregnanolone, also known as isoallopregnanolone or sepranolone, is an endogenous

neurosteroid that has garnered increasing interest for its unique modulatory effects on the

central nervous system. As a stereoisomer of the more extensively studied allopregnanolone,

isopregnanolone often exhibits opposing physiological actions, primarily through its interaction

with the GABA-A receptor. This guide provides a comprehensive cross-species comparison of

the physiological effects of isopregnanolone, with a focus on preclinical and clinical data from

rodent models and humans.

Mechanism of Action: A Tale of Two Isomers
Isopregnanolone's primary mechanism of action is as a negative allosteric modulator of the

GABA-A receptor.[1][2] Unlike its counterpart, allopregnanolone, which is a potent positive

allosteric modulator that enhances the inhibitory effects of GABA, isopregnanolone
antagonizes these effects.[3][4] It is important to note that isopregnanolone does not appear

to have a direct effect on the GABA-A receptor in the absence of a positive modulator like

allopregnanolone.[4] Furthermore, its antagonistic action is selective for neurosteroids, as it

does not inhibit the effects of other GABA-A receptor modulators such as benzodiazepines or

barbiturates.[2][3] This distinct mechanism makes isopregnanolone a valuable tool for

dissecting the physiological roles of endogenous neurosteroids and a potential therapeutic

agent for conditions associated with excessive GABAergic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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